Cas no 1156503-65-9 (tiegusanin N)

tiegusanin N structure
tiegusanin N structure
Product Name:tiegusanin N
CAS No:1156503-65-9
MF:C23H32O5
MW:388.497187614441
CID:2016479
PubChem ID:44179428
Update Time:2025-04-21

tiegusanin N Chemical and Physical Properties

Names and Identifiers

    • tiegusanin N
    • 1156503-65-9
    • 5-[4-(3,4-dimethoxyphenyl)-2,3-dimethyl-butyl]-1,2,3-trimethoxy-benzene
    • 5-(4-(3,4-dimethoxyphenyl)-2,3-dimethylbutyl)-1,2,3-trimethoxybenzene
    • CHEMBL556989
    • 5-[4-(3,4-dimethoxyphenyl)-2,3-dimethylbutyl]-1,2,3-trimethoxybenzene
    • Inchi: 1S/C23H32O5/c1-15(10-17-8-9-19(24-3)20(12-17)25-4)16(2)11-18-13-21(26-5)23(28-7)22(14-18)27-6/h8-9,12-16H,10-11H2,1-7H3
    • InChI Key: SDTABXKGPYKKJI-UHFFFAOYSA-N
    • SMILES: COC1C(OC)=CC(CC(C(CC2C=C(OC)C(OC)=C(OC)C=2)C)C)=CC=1

Computed Properties

  • Exact Mass: 388.22497412Da
  • Monoisotopic Mass: 388.22497412Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.952
  • Topological Polar Surface Area: 46.2Ų
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